Cas no 342816-22-2 (Benzonitrile, 2-(aminomethyl)-4-methoxy-)
Benzonitrile, 2-(aminomethyl)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-(aminomethyl)-4-methoxy-
- 2-(aminomethyl)-4-methoxyBenzonitrile
- FQGOEGLKINIYLE-UHFFFAOYSA-N
- DA-06645
- SCHEMBL7366242
- 2-Cyano-5-methoxybenzylamine
- 342816-22-2
-
- Inchi: 1S/C9H10N2O/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4H,6,11H2,1H3
- InChI Key: FQGOEGLKINIYLE-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(OC)C=C1CN
Computed Properties
- Exact Mass: 162.079312947Da
- Monoisotopic Mass: 162.079312947Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 59Ų
Benzonitrile, 2-(aminomethyl)-4-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001124-250mg |
2-Cyano-5-methoxybenzylamine |
342816-22-2 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A015001124-500mg |
2-Cyano-5-methoxybenzylamine |
342816-22-2 | 97% | 500mg |
$863.90 | 2023-09-02 | |
| Alichem | A015001124-1g |
2-Cyano-5-methoxybenzylamine |
342816-22-2 | 97% | 1g |
$1519.80 | 2023-09-02 |
Benzonitrile, 2-(aminomethyl)-4-methoxy- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Benzonitrile, 2-(aminomethyl)-4-methoxy-
Benzonitrile, 2-(aminomethyl)-4-methoxy- (CAS No. 342816-22-2): A Comprehensive Overview in Modern Chemical Research
Benzonitrile, 2-(aminomethyl)-4-methoxy- (CAS No. 342816-22-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. Its molecular structure, featuring a benzonitrile core substituted with an aminomethyl group at the 2-position and a methoxy group at the 4-position, endows it with distinctive reactivity and potential applications in various scientific domains.
The synthesis and application of Benzonitrile, 2-(aminomethyl)-4-methoxy- have been extensively studied in recent years, particularly in the context of drug discovery and molecular chemistry. The presence of both an amine and an ether functionality within its structure makes it a versatile intermediate for the construction of more complex molecules. Researchers have leveraged these features to develop innovative synthetic routes that facilitate the preparation of biologically active compounds with potential therapeutic value.
In the realm of pharmaceutical research, Benzonitrile, 2-(aminomethyl)-4-methoxy- has been explored as a precursor for various pharmacophores. Its ability to undergo selective modifications at multiple sites allows for the creation of diverse derivatives with tailored biological activities. For instance, studies have demonstrated its utility in the synthesis of novel kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases. The< strong>aminomethyl group provides a handle for further functionalization, enabling the attachment of pharmacologically relevant moieties that enhance binding affinity and specificity to target proteins.
The< strong>methoxy group in the molecule also contributes to its chemical versatility. This electron-donating substituent can influence electronic properties, affecting reaction outcomes and product selectivity. In recent research, modifications involving this group have been employed to optimize metabolic stability and improve oral bioavailability of drug candidates. Such structural refinements are essential for translating promising laboratory findings into viable clinical therapies.
342816-22-2 (Benzonitrile, 2-(aminomethyl)-4-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)